Cas no 1949815-72-8 ((3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride)

• Product Name: (3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride
• CAS No: 1949815-72-8
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• MDL: MFCD29127451
• CID: 4630865
• PubChem ID: 121542811
• Update Time: 2024-11-08

(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)propan-1-amine dihydrochloride
• EN300-6513110
• 3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propan-1-amine;dihydrochloride
• G15635
• 3-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)propan-1-aminedihydrochloride
• 3-{[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL}PROPAN-1-AMINE DIHYDROCHLORIDE
• 1949815-72-8
• (3-[1,2,4]Triazolo[4,3-a]pyridin-3-ylpropyl)amine diHCl
• BS-40941
• AKOS030631324
• (3-[1,2,4]Triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride
• MFCD29127451
• (3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride

• MDL： MFCD29127451
• Inchi： 1S/C9H12N4.2ClH/c10-6-3-5-9-12-11-8-4-1-2-7-13(8)9;;/h1-2,4,7H,3,5-6,10H2;2*1H
• InChI Key： PHUHVLIOKADZAH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC=CC1=NN=C2CCCN

Computed Properties

• Exact Mass: 248.0595519g/mol
• Monoisotopic Mass: 248.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų